Cas no 315700-65-3 (D-allo-Isoleucine Ethyl Ester Hydrochloride)

• Product Name: D-allo-Isoleucine Ethyl Ester Hydrochloride
• CAS No: 315700-65-3
• MF: C₈H₁₈ClNO₂
• MW: 195.68702173233
• MDL: MFCD26523292
• CID: 2083839
• PubChem ID: 86222804
• Update Time: 2025-09-21

D-allo-Isoleucine Ethyl Ester Hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-allo-Isoleucine Ethyl Ester Hydrochloride
• D-​Alloisoleucine, ethyl ester, hydrochloride (9CI)
• D-allo-Isoleucine Ethyl Ester HCl
• CS-0153921
• CS-12887
• ethyl (2R,3S)-2-amino-3-methylpentanoate;hydrochloride
• ethyl (2R,3S)-2-amino-3-methylpentanoate hydrochloride
• MFCD26523292
• Ethyl D-alloisoleucinate hydrochloride
• AKOS024438681
• D-Alloisoleucine, ethyl ester, hydrochloride
• D-allo-IsoleucineEthylEsterHydrochloride
• 315700-65-3
• AC2330

• MDL： MFCD26523292
• Inchi： 1S/C8H17NO2.ClH/c1-4-6(3)7(9)8(10)11-5-2;/h6-7H,4-5,9H2,1-3H3;1H/t6-,7+;/m0./s1
• InChI Key： QQGRWNMNWONMOO-UOERWJHTSA-N
• SMILES： Cl.O(CC)C([C@@H]([C@@H](C)CC)N)=O

Computed Properties

• Exact Mass: 195.10300
• Monoisotopic Mass: 195.1026065g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 125
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• PSA: 52.32000
• LogP: 2.42520

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters